Cas no 90322-37-5 (2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid)

• Product Name: 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid
• CAS No: 90322-37-5
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD10000702
• CID: 798241
• PubChem ID: 10397329
• Update Time: 2025-11-01

2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxoindoline-4-carboxylic acid
• 1H-Indole-4-carboxylic acid, 2,3-dihydro-2-oxo-
• 2-oxo-1,3-dihydroindole-4-carboxylic acid
• 2-Oxo-indoline-4-carboxylic acid
• 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid
• 2-oxo-2,3-dihydro-indole-4-carboxylic acid
• 2-Oxo-indolin-4-carbonsaeure
• 4-carboxy-2-(3H)-indolone
• 4-CARBOXY-2-OXINDOLE
• 4-CARBOXYL-2-OXINDOLE
• 4-CARBOXYOXINDOLE
• 2,3-Dihydro-2-oxo-1H-indole-4-carboxylic acid
• Oxindole-4-carboxylic acid
• ALXJUSWINGKGAW-UHFFFAOYSA-N
• FCH880269
• 2-OXINDOLE-4-CARBOXYLIC ACID
• PB28115
• DB-0
• 2,3-Dihydro-2-oxo-1H-indole-4-carboxylic acid (ACI)
• 4-Indolinecarboxylic acid, 2-oxo- (7CI)
• 2-Oxo-1,3-dihydro-2H-indole-4-carboxylic acid
• MFCD10000702
• AC-27820
• CS-W005745
• 90322-37-5
• DB-021472
• SY105640
• FS-3568
• Z1198272458
• Q-102627
• EN300-223399
• AKOS006302173
• DTXSID60439190
• 2-Oxoindoline-4-carboxylicacid
• SCHEMBL4407214

• MDL： MFCD10000702
• Inchi： 1S/C9H7NO3/c11-8-4-6-5(9(12)13)2-1-3-7(6)10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： ALXJUSWINGKGAW-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(NC(C2)=O)C=CC=1)O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.433
• PSA: 66.40000
• LogP: 1.01740

2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid

Professional Introduction to 2-oxo-2,3-dihydro-1H-indole-4-carboxylic Acid (CAS No. 90322-37-5)

2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid, identified by the CAS number 90322-37-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound belongs to the indole family, which is well-documented for its broad spectrum of biological activities and therapeutic implications.

The molecular structure of 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid consists of a fused bicyclic system featuring an oxo group at the 2-position and a carboxylic acid moiety at the 4-position. This arrangement contributes to its unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both carbonyl and carboxylic acid functionalities allows for diverse chemical transformations, including condensation reactions, esterification, and amidation, which are pivotal in drug development.

In recent years, the pharmaceutical industry has increasingly focused on exploring indole derivatives for their pharmacological properties. The indole scaffold is known to exhibit activities such as anti-inflammatory, antimicrobial, and anticancer effects. Specifically, 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid has been investigated for its potential role in modulating biological pathways associated with these conditions. Studies have demonstrated its significance as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid is its utility in designing molecules with enhanced bioavailability and improved pharmacokinetic profiles. Researchers have leveraged its structural features to develop derivatives that exhibit higher affinity for biological targets while minimizing off-target effects. This has led to several preclinical studies exploring its efficacy in models of inflammation and cancer. The compound's ability to serve as a building block for more complex structures underscores its importance in synthetic organic chemistry.

The synthesis of 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common methods include cyclization reactions involving appropriately substituted indole precursors followed by oxidation or carboxylation steps. Advances in catalytic processes have further refined these synthetic routes, enabling more efficient and environmentally friendly production methods. These developments are crucial for ensuring a steady supply of high-quality material for research and industrial applications.

The chemical properties of 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid, such as solubility and stability under various conditions, also play a critical role in its practical utility. Its solubility profile affects how it can be formulated into drug products or used in biochemical assays. Additionally, understanding its stability under different storage conditions ensures that researchers can maintain sample integrity throughout experiments. These considerations are essential for translating laboratory findings into viable therapeutic solutions.

In conclusion, 2-oxo-2,3-dihydro-1H-indole-4-carboxylic acid (CAS No. 90322-37-5) represents a cornerstone compound in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug synthesis continues to be explored through innovative chemical methodologies and interdisciplinary collaborations between chemists and biologists. As research progresses, this compound is expected to contribute significantly to the development of novel treatments targeting various diseases.